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Compound of Interest

Compound Name: Bifidenone

Cat. No.: B13431900 Get Quote

Essential Safety and Handling Guide for
Idebenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Idebenone. The following procedural steps and data are intended to ensure the safe and

effective use of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Idebenone is a synthetic analog of coenzyme Q10 and requires careful handling to avoid

potential health risks. It can be harmful if swallowed, cause skin and eye irritation, and may

lead to respiratory irritation.[1] Adherence to the following personal protective equipment (PPE)

guidelines is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling Idebenone:
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Protection Type Specification Purpose

Eye Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.

To prevent eye irritation from

dust or splashes.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber).

To prevent skin contact and

irritation. Gloves should be

inspected before use and

disposed of properly after

handling.

Body Protection
A laboratory coat or impervious

clothing.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

is necessary when engineering

controls are insufficient,

especially if dust is generated.

To prevent respiratory tract

irritation.

Quantitative Safety and Physical Data
Below is a summary of key quantitative safety and physical data for Idebenone.

Data Point Value Species/Conditions

Oral LD50 >10 g/kg Rat, Mouse[1]

Intraperitoneal LD50 830 mg/kg Rat[1]

Intraperitoneal LD50 757 mg/kg Mouse[1]

Subcutaneous LD50 >10 g/kg Rat[1]

Molecular Formula C19H30O5 -

Molecular Weight 338.44 g/mol -[2]

Melting Point 52 - 55 °C -[2]

Solubility
Insoluble in water. Soluble in

ethanol, DMSO, and DMF.
-[2][3]
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LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is recommended to

minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn.

Dispensing: Avoid the formation of dust when handling the solid form of Idebenone.

Contact Avoidance: Prevent contact with skin, eyes, and clothing.

Ingestion Prevention: Do not eat, drink, or smoke in areas where Idebenone is handled or

stored.

Hygiene: Wash hands thoroughly after handling the compound.

Storage:

Store in a tightly closed container in a dry and cool place.

Keep away from oxidizing agents.[2]

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.
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Contain: Use an absorbent material to contain liquid spills. For solid spills, sweep up the

material, avoiding dust generation.

Collect: Place all spilled material and contaminated absorbent into a suitable, labeled

container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

It is recommended to use a licensed professional waste disposal service.

Do not allow the product to enter drains or waterways.

Mechanism of Action: Mitochondrial Electron
Transport Chain Interaction
Idebenone acts as a synthetic analog of Coenzyme Q10 (CoQ10), playing a role in the

mitochondrial electron transport chain (ETC). Under normal conditions, electrons are

transferred from Complex I and Complex II to CoQ10, which then shuttles them to Complex III.

In cases of Complex I dysfunction, Idebenone can be reduced by the enzyme

NAD(P)H:quinone oxidoreductase 1 (NQO1) in the cytoplasm. The reduced Idebenone can

then donate electrons directly to Complex III of the ETC, bypassing the dysfunctional Complex I

and helping to restore mitochondrial respiration and ATP production.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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